Cas no 33259-31-3 (3-amino-7-methoxy-2H-chromen-2-one)

• Product Name: 3-amino-7-methoxy-2H-chromen-2-one
• CAS No: 33259-31-3
• MF: C₁₀H₉NO₃
• MW: 191.183362722397
• CID: 2946220
• PubChem ID: 10655318
• Update Time: 2025-07-18

3-amino-7-methoxy-2H-chromen-2-one Chemical and Physical Properties

Names and Identifiers

• 33259-31-3
• 3-Amino-7-methoxy-2H-1-benzopyran-2-one
• SCHEMBL4041859
• AKOS022643620
• F84784
• 3-amino-7-methoxy-2H-chromen-2-one
• 3-amino-7-methoxychromen-2-one

• Inchi： 1S/C10H9NO3/c1-13-7-3-2-6-4-8(11)10(12)14-9(6)5-7/h2-5H,11H2,1H3
• InChI Key： WDHGEMGLHPFINN-UHFFFAOYSA-N
• SMILES： O1C(C(=CC2C=CC(=CC1=2)OC)N)=O

Computed Properties

• Exact Mass: 191.058243149g/mol
• Monoisotopic Mass: 191.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 61.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives

Additional information on 3-amino-7-methoxy-2H-chromen-2-one

3-Amino-7-Methoxy-2H-Chromen-2-One: An Overview of Its Chemical Properties and Biological Applications

3-Amino-7-methoxy-2H-chromen-2-one (CAS No. 33259-31-3) is a versatile organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmacology. This compound, also known as 3-amino-7-methoxychromone, belongs to the chromone class of compounds, which are characterized by a benzopyran-2-one core structure. The presence of an amino group and a methoxy substituent at specific positions on the chromone ring imparts unique chemical and biological properties to this molecule.

The chemical structure of 3-amino-7-methoxy-2H-chromen-2-one can be represented as follows: C₁₀H₉NO₃. The compound is a white crystalline solid with a molecular weight of 191.18 g/mol. It is soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO), but has limited solubility in water. These solubility properties make it suitable for various experimental and practical applications.

In recent years, extensive research has been conducted to explore the biological activities and potential therapeutic applications of 3-amino-7-methoxy-2H-chromen-2-one. One of the most notable areas of research is its anti-inflammatory properties. Studies have shown that this compound can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in vitro. This makes it a promising candidate for the development of anti-inflammatory drugs.

Beyond its anti-inflammatory effects, 3-amino-7-methoxy-2H-chromen-2-one has also been investigated for its antioxidant properties. Oxidative stress is a key factor in the pathogenesis of various diseases, including neurodegenerative disorders, cardiovascular diseases, and cancer. Research has demonstrated that this compound can scavenge free radicals and protect cells from oxidative damage. This property suggests its potential use as a protective agent in conditions where oxidative stress plays a significant role.

In the context of cancer research, 3-amino-7-methoxy-2H-chromen-2-one has shown promising anticancer activity against various cancer cell lines. Studies have reported that it can induce apoptosis (programmed cell death) in cancer cells by modulating key signaling pathways such as the mitogen-activated protein kinase (MAPK) pathway and the phosphatidylinositol 3-kinase (PI3K)/Akt pathway. These findings highlight its potential as a lead compound for the development of novel anticancer agents.

The pharmacokinetic properties of 3-amino-7-methoxy-2H-chromen-2-one have also been studied to assess its suitability for therapeutic use. Preclinical studies have shown that it has good oral bioavailability and a favorable pharmacokinetic profile, which are essential characteristics for drug development. Additionally, toxicity studies have indicated that this compound is well-tolerated at therapeutic doses, with no significant adverse effects observed.

In conclusion, 3-amino-7-methoxy-2H-chromen-2-one (CAS No. 33259-31-3) is a multifaceted compound with a wide range of biological activities. Its anti-inflammatory, antioxidant, and anticancer properties make it a valuable candidate for further research and potential therapeutic applications. Ongoing studies are expected to uncover more about its mechanisms of action and optimize its use in various medical conditions.